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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzoic acid

Cat. No.: B154735 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 4-Chloro-3-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Contextualizing 4-Chloro-3-
methylbenzoic Acid
4-Chloro-3-methylbenzoic acid (CAS No. 7697-29-2) is a substituted aromatic carboxylic acid

that serves as a critical intermediate in various fields of chemical synthesis.[1] Its molecular

structure, featuring both a chloro and a methyl group on the benzoic acid backbone, imparts

specific reactivity that makes it a valuable building block.[1] In the pharmaceutical sector, it is

an intermediate in the synthesis of anti-inflammatory and analgesic agents.[1] Its utility extends

to the agrochemical industry for the formulation of herbicides and fungicides and to material

science for creating specialty polymers and liquid crystals.[1][2]

Given its prevalence in research and development, a thorough understanding of its safety

profile and associated hazards is not merely a regulatory formality but a cornerstone of

responsible laboratory practice. This guide provides an in-depth analysis of its hazard profile,

handling protocols, and emergency procedures, grounded in authoritative safety data.

Chemical & Physical Identity
A precise understanding of a compound's physical and chemical properties is fundamental to

its safe handling and use in experimental design. These properties dictate storage conditions,
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potential reactivity, and appropriate emergency responses.

Property Value Source

CAS Number 7697-29-2 [1][3]

Molecular Formula C₈H₇ClO₂ [1][2][3]

Molecular Weight 170.59 g/mol [1][3]

Appearance
White, reddish, or light yellow

crystalline powder
[1][2]

Melting Point 214-220 °C [1]

Boiling Point 299 °C at 760 mmHg [2]

Flash Point 134.6 °C [2]

Density 1.31 g/cm³ [2]

pKa 4.04 ± 0.10 (Predicted) [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical products. 4-Chloro-3-methylbenzoic acid is classified

as a hazardous substance, primarily due to its irritant properties.[4]

GHS Classification Hazard Class Hazard Statement

Warning Skin Corrosion/Irritation
H315: Causes skin irritation.[3]

[4]

Warning
Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.[3][4]

Warning
Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation.[3][4]
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These classifications are derived from aggregated data submitted to the European Chemicals

Agency (ECHA) and are consistent across multiple safety data sheets.[3][4] The "Warning"

signal word indicates a moderate level of hazard.[4]

Experimental Workflow: Hazard Mitigation and
Response
The following diagram outlines the logical workflow for a researcher from pre-experimental

planning to post-handling procedures, ensuring safety at each step.
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Pre-Experiment Planning

Review Safety Data Sheet (SDS)
- GHS Hazards (H315, H319, H335)

- Handling/Storage Protocols

Step 1

Risk Assessment & Mitigation

Step 2

Select Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

Mitigation

Define Safe Handling Protocol
- Use in Ventilated Area (Fume Hood)

- Avoid Dust Generation
- Label all Containers

Mitigation

Conduct Experiment

Exposure or Spill Event

If Incident Occurs

Standard Post-Experiment Procedure

Normal Completion

Consult First-Aid Protocols (Sec. 4 of SDS)
- Eye: Rinse 15+ mins

- Skin: Wash with soap/water
- Inhalation: Move to fresh air

Immediate Response

Decontaminate & Clean Workspace

Segregate & Dispose of Waste
(Follow Institutional Guidelines)

Store Securely
- Tightly Closed Container
- Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chloro-3-methylbenzoic Acid.
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Exposure Controls and Personal Protection
Given its irritant nature, preventing direct contact is the primary goal. This is achieved through a

combination of engineering controls and appropriate Personal Protective Equipment (PPE).

Engineering Controls: Always handle 4-Chloro-3-methylbenzoic acid in a well-ventilated

area.[4] A certified chemical fume hood is the standard for preventing inhalation of dust or

aerosols, directly addressing the H335 respiratory irritation hazard.[4] Eyewash stations and

safety showers must be readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles are mandatory. For operations with a higher

risk of splashing, a face shield should be worn in addition to goggles. This is in compliance

with OSHA's 29 CFR 1910.133 or European Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[4]

Contaminated clothing should be removed immediately and washed before reuse.[6] The

causality is clear: since the substance is a known skin irritant (H315), a physical barrier is

essential to prevent contact.[3]

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not typically required.[5] However, if dust is generated outside of a ventilated

enclosure, a NIOSH/MSHA or EN 149 approved respirator should be used.[4]

First-Aid Measures: Emergency Protocol
In the event of accidental exposure, immediate and correct first aid is critical. The following

protocols are based on standard safety data sheet recommendations.[4]

Protocol for Accidental Exposure

Inhalation:

Immediately move the affected person to fresh air.[4]

If breathing is difficult or stops, provide artificial respiration.[4]
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Seek medical attention if symptoms such as coughing or shortness of breath persist.[4]

Skin Contact:

Take off all contaminated clothing immediately.[6]

Wash the affected skin area with plenty of soap and water for at least 15 minutes.[4]

If skin irritation occurs and persists, seek medical advice.[4]

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, making

sure to rinse under the eyelids.[4]

Remove contact lenses if present and easy to do so. Continue rinsing.[4]

Persistent eye irritation requires immediate medical attention.[4]

Ingestion:

Rinse the mouth thoroughly with water. Do NOT induce vomiting.[6]

Never give anything by mouth to an unconscious person.[6]

Seek medical attention if symptoms occur.[4]

Handling, Storage, and Stability
Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring

laboratory safety.

Handling: Avoid contact with skin, eyes, and clothing.[7] Prevent the formation of dust and

aerosols during weighing and transfer.[4] Wash hands thoroughly after handling the

compound.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] The

recommended storage condition is generally room temperature, sealed from moisture.[2]
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Stability: The compound is stable under normal, recommended storage conditions.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.[8]

Toxicological and Ecological Information
Toxicology: While classified as an irritant, comprehensive acute toxicity data (e.g., LD50

values) is not widely available in the provided search results.[4] The primary health risks are

associated with its irritant effects on the skin, eyes, and respiratory system upon direct

contact or inhalation.[3][4] There is no data available to suggest germ cell mutagenicity or

carcinogenicity.[4] The absence of extensive toxicological data underscores the importance

of adhering to stringent safety protocols to minimize exposure.

Ecotoxicity: Information regarding the environmental impact is limited. It is prudent to prevent

the material from entering drains or water systems to avoid unknown ecological

consequences.

Disposal: Dispose of contents and containers in accordance with local, regional, and national

regulations. Waste should be sent to an approved waste disposal plant.[4] Do not mix with

other waste streams.[9]

Conclusion
4-Chloro-3-methylbenzoic acid is a compound of significant utility in scientific research and

development. Its hazard profile is well-defined, centering on its properties as a skin, eye, and

respiratory irritant. For the intended audience of researchers and drug development

professionals, adherence to the principles of risk assessment, use of appropriate engineering

controls and PPE, and a clear understanding of emergency procedures are paramount. By

integrating these safety protocols into all experimental workflows, the risks associated with this

valuable chemical intermediate can be effectively managed, ensuring both personal safety and

the integrity of scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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